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Compound of Interest

Compound Name: 17-Hydroxyventuricidin A

Cat. No.: B12421904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial performance of 17-
Hydroxyventuricidin A against various microorganisms. The information is compiled from

publicly available data to support independent verification and further research.

Summary of Antimicrobial Activity
17-Hydroxyventuricidin A has demonstrated inhibitory activity against a range of filamentous

fungi and Gram-positive bacteria.[1] Available data indicates its effectiveness against clinically

and agriculturally relevant pathogens.

Table 1: Comparative Minimum Inhibitory
Concentrations (MICs)
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Microorganism
17-Hydroxyventuricidin A
(µg/mL)

Standard Antimicrobials
(µg/mL)

Fungi

Candida tropicalis R2 CIP203 Data Not Available
Nystatin: 0.443[2],

Ketoconazole: 0.248[2]

Verticillium dahliae Data Not Available

C17 mycosubtilin: MIC defined

as the minimum concentration

to inhibit growth for 72h[3]

Fusarium sp. Data Not Available

Amphotericin B: Generally the

most active, with MICs often

ranging from 2-4 µg/mL for F.

solani and non-solani species.

[4]

Bacteria

Staphylococcus aureus

(general)
Data Not Available

Vancomycin: MICs can range

from 0.5 to >8, with resistance

being a significant concern.[5]

Methicillin-Resistant

Staphylococcus aureus

(MRSA)

Data Not Available

Vancomycin: MICs for

susceptible strains are ≤2

µg/mL.[5]

Note: Specific MIC values for 17-Hydroxyventuricidin A are not readily available in the

reviewed literature. The compound has been shown to inhibit the growth of the listed

filamentous fungi and Candida tropicalis R2 CIP203.[6][7] It is also described as having

antibacterial activity against Gram-positive bacteria.[1]

Experimental Protocols
The following is a detailed methodology for determining the Minimum Inhibitory Concentration

(MIC) of an antimicrobial agent, such as 17-Hydroxyventuricidin A, using the broth

microdilution method. This protocol is based on established standards for antimicrobial

susceptibility testing.
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Broth Microdilution Method for MIC Determination
This method involves exposing a standardized suspension of a target microorganism to serial

dilutions of the antimicrobial agent in a liquid growth medium. The MIC is defined as the lowest

concentration of the agent that completely inhibits visible growth of the microorganism.

1. Preparation of Materials:

Antimicrobial Agent Stock Solution: Prepare a stock solution of 17-Hydroxyventuricidin A of

known concentration in a suitable solvent (e.g., DMSO).

Culture Media: Use an appropriate broth medium that supports the vigorous growth of the

test microorganism (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for yeasts).

Microorganism Inoculum: Prepare a standardized inoculum of the test microorganism from a

fresh culture. The final concentration in the test wells should be approximately 5 x 10^5

colony-forming units (CFU)/mL.

96-Well Microtiter Plates: Sterile, U- or flat-bottomed plates.

2. Experimental Procedure:

Serial Dilution: Perform a two-fold serial dilution of the antimicrobial agent stock solution in

the appropriate broth medium directly in the 96-well plate. The typical volume in each well is

100 µL.

Inoculation: Add an equal volume (100 µL) of the standardized microorganism inoculum to

each well, resulting in a final volume of 200 µL and the desired final inoculum concentration.

Controls:

Growth Control: A well containing only the broth medium and the microorganism inoculum

(no antimicrobial agent).

Sterility Control: A well containing only the sterile broth medium.

Incubation: Incubate the microtiter plates at an appropriate temperature and duration for the

specific microorganism (e.g., 35°C for 16-20 hours for bacteria; 35°C for 24-48 hours for
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yeasts).

Reading Results: Following incubation, visually inspect the plates for turbidity. The MIC is the

lowest concentration of the antimicrobial agent in which there is no visible growth.
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Proposed Mechanism of Action (Based on Venturicidin
A)
As specific mechanistic studies on 17-Hydroxyventuricidin A are limited, the proposed

signaling pathway is based on its close structural analog, Venturicidin A, which is known to be

an inhibitor of ATP synthase.
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Caption: Proposed mechanism of action based on ATP synthase inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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